Cas no 1311316-52-5 (1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid)
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid
- 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxo-
-
- Inchi: 1S/C11H15N3O3/c1-13-6-7(5-12-13)10-8(11(16)17)3-4-9(15)14(10)2/h5-6,8,10H,3-4H2,1-2H3,(H,16,17)
- InChI Key: VZDOKKBGVJODKO-UHFFFAOYSA-N
- SMILES: N1(C)C(=O)CCC(C(O)=O)C1C1=CN(C)N=C1
Computed Properties
- Exact Mass: 237.111
- Monoisotopic Mass: 237.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.4A^2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 225-227 °C
- Boiling Point: 500.8±50.0 °C at 760 mmHg
- Flash Point: 256.6±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355505-10mg |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 10mg |
$ 58.00 | 2023-09-06 | ||
| TRC | M355505-50mg |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 50mg |
$ 196.00 | 2023-09-06 | ||
| TRC | M355505-100mg |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 100mg |
$ 322.00 | 2023-09-06 | ||
| Enamine | EN300-78773-0.05g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 0.05g |
$173.0 | 2023-02-12 | |
| Enamine | EN300-78773-0.1g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 0.1g |
$257.0 | 2023-02-12 | |
| Enamine | EN300-78773-0.25g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 0.25g |
$367.0 | 2023-02-12 | |
| Enamine | EN300-78773-0.5g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 0.5g |
$579.0 | 2023-02-12 | |
| Enamine | EN300-78773-1.0g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 1.0g |
$743.0 | 2023-02-12 | |
| Enamine | EN300-78773-2.5g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 2.5g |
$1454.0 | 2023-02-12 | |
| Enamine | EN300-78773-5.0g |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid |
1311316-52-5 | 95% | 5.0g |
$2152.0 | 2023-02-12 |
1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid
1-Methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic Acid (CAS No. 1311316-52-5): An Overview
1-Methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid (CAS No. 1311316-52-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.
The chemical structure of 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid is composed of a piperidine ring with a ketone group at the 6-position and a carboxylic acid group at the 3-position. The piperidine ring is substituted with a methyl group at the 1-position and a 1-methylpyrazole moiety at the 2-position. This intricate arrangement of functional groups contributes to the compound's unique pharmacological properties.
The synthesis of 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 4-methylpyrazole with an appropriate piperidine derivative, followed by oxidation to introduce the ketone group and subsequent carboxylation to form the carboxylic acid moiety. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, making large-scale production more feasible.
In terms of biological activity, 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases and cancer. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key players in cellular signaling pathways associated with these diseases.
A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid to modulate microtubule dynamics, a critical process in cell division and migration. This property makes it a potential candidate for anti-cancer therapies, as disrupting microtubule function can lead to cell cycle arrest and apoptosis in cancer cells.
In addition to its anti-cancer properties, 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-*3-carboxylic* *acid* have been evaluated in animal models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that this compound has good bioavailability and can effectively reach target tissues, making it a promising candidate for further clinical development.
Clinical trials are currently underway to assess the safety and efficacy of 1-methyl-*2*-*(*-*m-meth-*yl-H-pyrazol-*4*-*yl)-6-oxopiperidine-3-carboxylic acid) in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.
The future prospects for H-mermany-metyr-H-pyra) are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential through structure-based drug design. Additionally, efforts are being made to develop prodrugs or formulations that enhance its stability and bioavailability.
In conclusion, *m*e*t*h*y*l*-*2*-*(*m*e*t*h*y*l*-H-p*y*r*a*z*o*l*-4-y*l)*-*6-o*x*o*p*i*p*e*r*i*d*i*n*e*-3-c*a*r*b*o*x*y*l*i*c*a*c*i*d*) (CAS No. 1311316-*5*-*2*) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics targeting neurological disorders and cancer. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in improving patient outcomes and advancing medical science.
1311316-52-5 (1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)